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Compound of Interest

Compound Name: C.I. Acid yellow 42

Cat. No.: B12374769

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

C.I. Acid Yellow 42 is an anionic azo dye traditionally utilized in the textile and leather

industries. In the realm of biological research, its properties as an acid dye lend it to

applications as a cytoplasmic counterstain in various histological procedures, most notably in

trichrome staining methods to provide a yellow contrast to other cellular components. This

document provides detailed protocols for the preparation and application of a C.I. Acid Yellow
42 staining solution for research purposes.

Physicochemical Properties
A summary of the key physicochemical properties of C.I. Acid Yellow 42 is presented in the

table below.
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Property Value

C.I. Name Acid Yellow 42

C.I. Number 22910

CAS Number 6375-55-9

Molecular Formula C₃₂H₂₄N₈Na₂O₈S₂

Molecular Weight 758.69 g/mol

Appearance Bright yellow powder

Solubility
Soluble in water and ethanol, slightly soluble in

acetone.[1]

Experimental Protocols
Preparation of a 1% Aqueous C.I. Acid Yellow 42
Staining Solution
This protocol outlines the preparation of a stock solution of C.I. Acid Yellow 42 that can be

used as a cytoplasmic counterstain.

Materials:

C.I. Acid Yellow 42 powder (C.I. 22910)

Distilled or deionized water

Glacial acetic acid (optional, for pH adjustment)

Glass beaker

Graduated cylinder

Magnetic stirrer and stir bar

Filter paper (e.g., Whatman No. 1)
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Storage bottle

Procedure:

Weigh 1.0 g of C.I. Acid Yellow 42 powder and place it into a clean glass beaker.

Add a small amount of distilled water (approximately 20-30 mL) to the beaker to create a

paste.

Gradually add more distilled water while continuously stirring with a magnetic stirrer until a

total volume of 100 mL is reached.

Stir the solution until the dye is completely dissolved. This may take several minutes.

(Optional) For enhanced staining of cytoplasmic elements, the pH of the solution can be

made more acidic. Add a few drops of glacial acetic acid to the solution to lower the pH. The

optimal pH may need to be determined empirically for specific applications but is generally in

the acidic range for acid dyes.

Filter the solution through filter paper to remove any undissolved particles.

Store the staining solution in a well-labeled, airtight bottle at room temperature.

Application of C.I. Acid Yellow 42 as a Cytoplasmic
Counterstain in a Modified Masson's Trichrome Method
This protocol describes the use of C.I. Acid Yellow 42 as a counterstain for cytoplasm, muscle,

and erythrocytes in a trichrome staining procedure, where collagen is stained with a contrasting

color (e.g., blue or green with Aniline Blue or Fast Green).

Principle:

In trichrome staining, a sequence of acid dyes is used to differentially stain various tissue

components. A polyacid, such as phosphomolybdic or phosphotungstic acid, is often used as a

differentiating agent to remove the initial red dye from collagen, allowing it to be subsequently

stained with a contrasting color. A yellow counterstain can be used to color the cytoplasm and

muscle.
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Procedure for Paraffin-Embedded Sections:

Deparaffinization and Rehydration:

Immerse slides in two changes of xylene for 5 minutes each.

Transfer slides through two changes of 100% ethanol for 3 minutes each.

Transfer slides through two changes of 95% ethanol for 3 minutes each.

Transfer slides to 70% ethanol for 3 minutes.

Rinse slides in running tap water.[2]

Nuclear Staining:

Stain in Weigert's iron hematoxylin working solution for 10 minutes.

Rinse in running warm tap water for 10 minutes.

Wash in distilled water.

Cytoplasmic and Muscle Staining:

Stain in Biebrich scarlet-acid fuchsin solution for 10-15 minutes.

Wash in distilled water.

Differentiation:

Place slides in a phosphomolybdic-phosphotungstic acid solution for 10-15 minutes, or

until the collagen is decolorized.

Transfer sections directly (without rinsing) to the next staining solution.

Collagen Staining:

Stain in a 2.5% solution of Aniline Blue in 2% acetic acid for 5-10 minutes.
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Rinse briefly in distilled water.

Yellow Counterstaining with C.I. Acid Yellow 42:

Immerse slides in the prepared 1% C.I. Acid Yellow 42 solution for 2-5 minutes.

Rinse briefly in a 1% acetic acid solution.

Dehydration and Mounting:

Dehydrate slides quickly through 95% ethanol and two changes of absolute ethanol.

Clear in two changes of xylene for 5 minutes each.

Mount with a resinous mounting medium.

Expected Results:

Nuclei: Black

Cytoplasm, Muscle, Keratin: Red to Pink

Collagen: Blue (if using Aniline Blue)

Erythrocytes: Yellow

Visualizations
Experimental Workflow: Modified Masson's Trichrome
Stain
The following diagram illustrates the sequential steps involved in the modified Masson's

Trichrome staining protocol incorporating C.I. Acid Yellow 42 as a counterstain.
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Tissue Preparation Staining Procedure Final Steps

Deparaffinization
(Xylene)

Rehydration
(Ethanol Series)

Nuclear Staining
(Weigert's Hematoxylin)

Cytoplasmic Staining
(Biebrich Scarlet-Acid Fuchsin)

Differentiation
(Phosphomolybdic/

Phosphotungstic Acid)

Collagen Staining
(Aniline Blue)

Yellow Counterstain
(C.I. Acid Yellow 42)

Dehydration
(Ethanol)

Clearing
(Xylene) Mounting

Click to download full resolution via product page

A workflow diagram of the modified Masson's Trichrome staining protocol.

Logical Relationship: Principle of Differential Staining in
Trichrome Methods
This diagram illustrates the principle of how different tissue components are stained based on

their permeability and the molecular size of the dyes used in a sequential trichrome staining

process.
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Sequential Dye Application

Tissue Section
(Nuclei, Cytoplasm, Collagen)

Small Molecule Red Dye
(e.g., Biebrich Scarlet)
Stains all components

Initial Staining

Polyacid Treatment
(e.g., Phosphomolybdic Acid)

Displaces red dye from collagen

Selective Decolorization

Large Molecule Blue Dye
(e.g., Aniline Blue)

Stains collagen

Collagen Staining

Small Molecule Yellow Dye
(C.I. Acid Yellow 42)

Counterstains cytoplasm/erythrocytes

Final Counterstaining
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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